N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3,4-difluorobenzamide

• IUPAC Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C16H14ClF2NO2/c17-12-3-1-2-10(8-12)15(21)6-7-20-16(22)11-4-5-13(18)14(19)9-11/h1-5,8-9,15,21H,6-7H2,(H,20,22)
• InChI Key: OTDNUODNPWICGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(CCNC(=O)C2=CC(=C(C=C2)F)F)O
• Molecular Formula: C16H14ClF2NO2
• Molecular Weight: 325.74 g/mol

Description

N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3,4-difluorobenzamide, also known as KBU2046, is a newly developed compound that has shown potential in the field of scientific research. This compound has gained significant attention due to its unique chemical structure and promising biological properties.

Scientific Research Applications

Polymorphic Studies and Material Properties

Quantitative Investigation of Structural, Thermal, and Mechanical Properties : Research on polymorphs of fluorinated amides, closely related to the compound , underscores the impact of short, linear C-H···F intermolecular interactions in solid states. These interactions are pivotal for determining the mechanical properties of the materials, indicating potential applications in developing materials with tailored mechanical characteristics (Mondal et al., 2017).

Chemical Synthesis and Labeling Techniques

Synthesis and Characterization of Tritium Labeled Compounds : A study on tritium labeling of a compound with benzamide functionality shows the utility of organoiridium catalysts for studying drug distribution and metabolism. This highlights the compound's relevance in pharmacological research, facilitating the understanding of drug action at the molecular level (Hong et al., 2015).

Molecular Interaction and Structure Analysis

Modeling Intermolecular Interactions : The molecular structure analysis of a benzamide derivative provides insights into the effects of intermolecular interactions on molecular geometry. This research is crucial for designing drugs with optimal interactions with biological targets, demonstrating applications in drug design and molecular docking studies (Karabulut et al., 2014).

Biosensor Development

Highly Sensitive Biosensors for Analyte Detection : The development of modified electrodes for electrocatalytic determination of biological molecules showcases the application of benzamide derivatives in biosensor technology. This research paves the way for creating sensitive and specific biosensors for medical diagnostics and environmental monitoring (Karimi-Maleh et al., 2014).

Drug Design and Pharmacology

Inhibitors of Aquaporin for Reducing Cerebral Edema : A study on phenylbenzamides as inhibitors of Aquaporin-4 demonstrates their potential in treating conditions associated with cerebral edema. This finding indicates significant therapeutic applications, particularly in stroke and brain injury treatments (Farr et al., 2019).

Mechanism of Action

Target of Action

It’s worth noting that many indole derivatives, which this compound may be related to, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as chlorpheniramine, bind to the histamine h1 receptor, blocking the action of endogenous histamine and leading to temporary relief of negative symptoms brought on by histamine .

Biochemical Pathways

Indole derivatives, which this compound may be related to, are known to affect a broad range of biochemical pathways due to their interaction with multiple receptors .

Result of Action

Indole derivatives, which this compound may be related to, have been found to possess various biological activities .